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Compound of Interest

3-(Tetrahydrofuran-2-
Compound Name:
ylmethoxy)propan-1-amine

Cat. No. B1355620

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 3-
(Tetrahydrofuran-2-ylmethoxy)propan-1-amine (CAS No. 62035-48-7). The following
procedures are designed to ensure the safety of laboratory personnel and compliance with
environmental regulations. This guidance is intended for researchers, scientists, and drug
development professionals.

Due to the presence of both a tetrahydrofuran ether group and a primary amine, this compound
requires careful handling as it presents multiple hazards. While a specific Safety Data Sheet
(SDS) for this exact molecule is not readily available, data from structurally similar compounds,
such as 3-(aminomethyltetrahydrofuran, indicate that it should be treated as a flammable liquid
that can cause skin and eye irritation.[1] The tetrahydrofuran moiety also suggests a potential
for peroxide formation upon prolonged storage, especially in the presence of air and light.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to work in a well-ventilated area,
preferably a chemical fume hood, and to wear appropriate Personal Protective Equipment
(PPE).
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Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A lab coat and closed-toe shoes.

Quantitative Data Summary

The following table summarizes key hazard information extrapolated from related chemical
structures. This data is critical for understanding the risks associated with handling and
disposal.

Hazard Classification Description Precautionary Statements

Keep away from heat, sparks,
o Assumed to be a flammable
Flammable Liquid o open flames, and hot surfaces.
liquid and vapor.[1] _
No smoking.[1]

Wash skin thoroughly after
Skin Irritation Causes skin irritation.[1] handling. Wear protective

gloves.[1]

) S Wear eye protection. If in eyes,
o Causes serious eye irritation. ) _ _
Eye Irritation o rinse cautiously with water for

several minutes.[1]

Test for peroxides before
) ) Potential to form explosive disposal, especially if the
Peroxide Formation ) )
peroxides upon storage. container has been opened for

an extended period.

) . Reacts with acids and Segregate from incompatible
Amine Reactivity o ]
oxidizing agents. materials.

Step-by-Step Disposal Protocol
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Adherence to the following protocol is crucial for the safe disposal of 3-(Tetrahydrofuran-2-
ylmethoxy)propan-1-amine.

1. Waste ldentification and Segregation:

» Designate a specific, compatible, and clearly labeled hazardous waste container for 3-
(Tetrahydrofuran-2-ylmethoxy)propan-1-amine and any materials contaminated with it
(e.q., pipette tips, gloves, absorbent pads).

e The container must be made of a material compatible with organic amines and ethers.

e Crucially, do not mix this waste with acidic waste or waste containing oxidizing agents.

2. Waste Collection and Labeling:

e Collect all waste containing 3-(Tetrahydrofuran-2-ylmethoxy)propan-1-amine in the
designated container.

e Securely cap the container when not in use.

e Label the container clearly with "Hazardous Waste," the full chemical name "3-
(Tetrahydrofuran-2-ylmethoxy)propan-1-amine," the CAS number "62035-48-7," and an
indication of the hazards (e.g., "Flammable," "Irritant”).

3. Storage of Waste:

o Store the hazardous waste container in a designated, well-ventilated satellite accumulation
area.
o Ensure the storage area is away from sources of ignition and incompatible materials.

4. Disposal of Empty Containers:

o Empty containers that held 3-(Tetrahydrofuran-2-ylmethoxy)propan-1-amine must be
triple-rinsed with a suitable solvent (e.g., methanol or ethanol).

o Collect the rinsate as hazardous waste in the designated liquid waste container.

 After triple-rinsing, deface the original label on the container before disposal in accordance
with your institution's guidelines for chemically contaminated glassware or plastic.

5. Professional Disposal:

¢ Do not dispose of 3-(Tetrahydrofuran-2-ylmethoxy)propan-1-amine down the drain or in
the regular trash.
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« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
waste.

Experimental Protocol: Peroxide Testing

For containers that have been opened and stored for an extended period, testing for the
presence of peroxides is a critical safety measure before disposal.

Methodology:
» Obtain commercially available peroxide test strips.

¢ In a chemical fume hood, carefully open the container of 3-(Tetrahydrofuran-2-
ylmethoxy)propan-1-amine.

¢ Dip the test strip into the liquid for the time specified in the manufacturer's instructions.

» Remove the strip and compare the color change to the provided chart to determine the
peroxide concentration.

« |f the peroxide concentration is above the acceptable limit set by your institution's EHS
department, consult them for specific procedures on how to handle and dispose of the
peroxidized material. Do not attempt to handle or dispose of highly peroxidized material
without expert guidance.

Mandatory Visualizations
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Caption: Disposal workflow for 3-(Tetrahydrofuran-2-ylmethoxy)propan-1-amine.
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Caption: Key safety considerations for handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1355620#3-tetrahydrofuran-2-
ylmethoxy-propan-1-amine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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